Cas no 58657-06-0 (2-Methyl-3-propyl-1,2-oxaziridine)

• Product Name: 2-Methyl-3-propyl-1,2-oxaziridine
• CAS No: 58657-06-0
• Molecular Formula: C₅H₁₁NO
• Molecular Weight: 101.14694
• CID: 835410
• PubChem ID: 143574

2-Methyl-3-propyl-1,2-oxaziridine Properties

Names and Identifiers

• 2-Methyl-3-propyl-1,2-oxaziridine
• 2-Methyl-3-propyloxaziridine
• 2-Methyl-3-propyl-1,2-oxaziridine #
• 58657-06-0
• 58751-77-2
• CS-M0757
• CS-13715
• Oxaziridine, 2-methyl-3-propyl-
• DTXSID60974273
• QDNVKESMWBRZQC-UHFFFAOYSA-N
• AKOS006370419

• InChIKey： QDNVKESMWBRZQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11NO/c1-3-4-5-6(2)7-5/h5H,3-4H2,1-2H3
• SMILES： CCCC1N(O1)C

Computed Properties

• Exact Mass: 101.084
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.084
• Heavy Atom Count: 7
• Complexity: 65.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 15.5Ų

Experimental Properties

• Refractive Index: 1.433
• Boiling Point: 75.5°Cat760mmHg
• Flash Point: °C
• Density: 0.924

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines